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Compound of Interest

Compound Name: Spirohexane

Cat. No.: B13737976 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Spirohexane

Introduction
Spirohexane, with the IUPAC name spiro[2.3]hexane, is a carbocyclic spiro compound

consisting of a cyclopropane ring and a cyclobutane ring sharing a single carbon atom.[1][2]

This unique structural arrangement imparts specific chemical and physical properties that are

of interest in organic synthesis and materials science.[2] This guide provides a comprehensive

overview of the core chemical and physical properties of spirohexane, along with generalized

experimental protocols for their determination, aimed at researchers, scientists, and

professionals in drug development.

Molecular Structure and Identification
Spirohexane is a saturated bicyclic hydrocarbon. The central spiro atom is a quaternary

carbon, which is a defining feature of spiro compounds.[3]
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Identifier Value

IUPAC Name spiro[2.3]hexane[1]

CAS Number 157-45-9[1][4][5]

Molecular Formula C₆H₁₀[1][2][4][5]

SMILES C1CC2(C1)CC2[1][2]

InChI InChI=1S/C6H10/c1-2-6(3-1)4-5-6/h1-5H2[1][2]

InChIKey FYGUBWKMMCWIKB-UHFFFAOYSA-N[1][4]

Physical Properties
The physical properties of spirohexane are summarized in the table below. These properties

are crucial for its handling, purification, and use in various applications.

Property Value

Molecular Weight 82.14 g/mol [1][2][4]

Boiling Point ~355 K (82 °C)[2]

Melting Point ~221 K (-52 °C)[2]

Density ~0.66 g/mL at 20 °C[2]

Solubility
Insoluble in water; Soluble in organic solvents

(e.g., ethanol, ether)[2]

Topological Polar Surface Area 0 Å²[1]

Chemical Properties and Reactivity
Spirohexane exhibits reactivity typical of saturated hydrocarbons, though its strained ring

system can influence its chemical behavior.
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Property Description

Reactivity

Generally low reactivity, characteristic of

alkanes. Can undergo combustion,

halogenation, and oxidation reactions under

specific conditions.[2]

Oxidation Can be oxidized to form ketones or alcohols.[2]

Thermal Rearrangements

May undergo unimolecular rearrangements at

elevated temperatures to yield different bicyclic

or tricyclic products.[2]

Substitution Reactions

Can react with halogens or other electrophiles.

The mechanism often involves nucleophilic

attack at the spiro atom or adjacent carbons.[2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of

spirohexane.
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Spectroscopic Technique Key Features

¹³C NMR Spectral data is available in public databases.[1]

¹H NMR

The proton NMR spectrum would show complex

splitting patterns due to the different chemical

environments of the protons in the cyclopropane

and cyclobutane rings.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show

characteristic C-H stretching vibrations for

alkanes in the 2850-2960 cm⁻¹ region.[6] The

strained ring structure may also give rise to

specific vibrational modes.

Mass Spectrometry (MS)

The molecular ion peak (M⁺) would be observed

at an m/z ratio corresponding to its molecular

weight (82.14).[7] Fragmentation patterns would

be indicative of the bicyclic structure.

Experimental Protocols
The following sections describe generalized experimental protocols for determining the key

physical and chemical properties of spirohexane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is distillation.
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Experimental Setup

Procedure

Distillation Flask with Spirohexane

Thermometer

measures temperature

Condenser

Heating Mantle
heats

Receiving Flask

Assemble Apparatus Heat Gently Record Temperature at First Drop Record Temperature Range of Distillation

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Methodology:

Apparatus Setup: A distillation apparatus is assembled with the spirohexane sample in the

distillation flask, equipped with a thermometer to measure the vapor temperature.

Heating: The sample is gently heated.

Data Collection: The temperature is recorded when the first drop of distillate is collected in

the receiving flask. The temperature is continuously monitored, and the range over which the

majority of the liquid distills is recorded as the boiling point range.

Spectroscopic Analysis Workflow
The general workflow for analyzing a chemical sample like spirohexane using spectroscopic

methods is outlined below.
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Spectroscopic Techniques

Sample Preparation
(e.g., dissolve in solvent)

NMR Spectrometer IR Spectrometer Mass Spectrometer

Data Processing and Analysis

Structure Elucidation

Click to download full resolution via product page

Caption: General Spectroscopic Analysis Workflow.

Methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A small amount of spirohexane is dissolved in a deuterated solvent (e.g., CDCl₃).

The solution is placed in an NMR tube.

The tube is inserted into the NMR spectrometer.

¹H and ¹³C NMR spectra are acquired to determine the chemical environment of the

hydrogen and carbon atoms.[8]

Infrared (IR) Spectroscopy:

A thin film of liquid spirohexane is placed between two salt plates (e.g., NaCl or KBr).

The plates are mounted in the IR spectrometer.
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The sample is irradiated with infrared light, and the absorbance is measured as a function

of wavenumber to identify functional groups and bond types.[9]

Mass Spectrometry (MS):

A small amount of the sample is introduced into the mass spectrometer.

The molecules are ionized, typically by an electron beam, forming a molecular ion and

various fragment ions.[10][11]

These ions are separated based on their mass-to-charge ratio (m/z).

A detector measures the abundance of each ion, generating a mass spectrum which

reveals the molecular weight and fragmentation pattern.[12]

Synthesis of Spiro Compounds
While a specific, detailed protocol for the synthesis of spirohexane was not found in the initial

search, a general approach for synthesizing spiro compounds involves the dialkylation of an

activated carbon center.[2] For instance, reacting a dihalide like 1,3-dihalopropane with a

suitable nucleophile can form the spiro structure.[2] Another method involves cyclopropanation

reactions.[2]

Dihalide + Nucleophile Intermediate Formation Intramolecular Cyclization Spirohexane

Click to download full resolution via product page

Caption: Generalized Synthesis Pathway for Spiro Compounds.

This guide provides a foundational understanding of the chemical and physical properties of

spirohexane for scientific and research applications. For more detailed experimental

procedures and advanced applications, consulting specialized literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Spirohexane
https://www.evitachem.com/product/evt-13872292
https://en.wikipedia.org/wiki/Spiro_compound
https://webbook.nist.gov/cgi/cbook.cgi?ID=C157459&Units=SI
https://www.guidechem.com/encyclopedia/spiro-2-3-hexane-dic402880.html
https://gacbe.ac.in/pdf/ematerial/18MCH33E-U1.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.02%3A_Interpreting_Mass_Spectra
https://organicchemistrydata.org/hansreich/resources/nmr/
https://personal.utdallas.edu/~scortes/ochem/OChem_Lab1/recit_notes/ir_presentation.pdf
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/mass-spectrometry/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/mass-spectrometry/
https://people.chem.ucsb.edu/neuman/robert/orgchembyneuman.book/05%20Spectrometry/05Separates/05FullChaptOld.pdf
https://m.youtube.com/watch?v=VUIPYnWLSDE
https://www.benchchem.com/product/b13737976#spirohexane-chemical-and-physical-properties
https://www.benchchem.com/product/b13737976#spirohexane-chemical-and-physical-properties
https://www.benchchem.com/product/b13737976#spirohexane-chemical-and-physical-properties
https://www.benchchem.com/product/b13737976#spirohexane-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13737976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13737976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13737976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

